Cas no 2171226-75-6 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid
• CAS No: 2171226-75-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6440502
• PubChem ID: 165454437
• Update Time: 2025-10-29

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-4-carboxylic acid
• 2171226-75-6
• EN300-1475324

• Inchi： 1S/C28H34N2O5/c1-2-3-8-20(17-26(31)30-15-13-19(14-16-30)27(32)33)29-28(34)35-18-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,19-20,25H,2-3,8,13-18H2,1H3,(H,29,34)(H,32,33)/t20-/m1/s1
• InChI Key： KTZVWBZZWNMMFK-HXUWFJFHSA-N
• SMILES： O(C(N[C@H](CCCC)CC(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic Acid (CAS No. 2171226-75-6)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid, with the CAS number 2171226-75-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug design and therapeutic interventions. The structural complexity of this molecule, characterized by its piperidine ring and fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a subject of intense study for medicinal chemists and biologists.

The chemical structure of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid incorporates several key functional groups that contribute to its unique properties. The piperidine moiety is a common pharmacophore found in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the Fmoc group suggests that this compound may be used in peptide synthesis or as an intermediate in the development of more complex pharmaceutical agents.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The research on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid has been driven by its potential to serve as a scaffold for drug discovery. Specifically, its structure allows for modifications that can enhance binding affinity and selectivity towards specific biological targets. This has led to several studies exploring its utility in the treatment of neurological disorders, inflammation, and other conditions where precise molecular interactions are crucial.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The Fmoc group, while often used as a protecting group in peptide synthesis, can be removed under specific conditions to reveal the underlying amine functionality. This property makes it an attractive candidate for further derivatization, allowing researchers to tailor its characteristics for specific applications. For instance, replacing the fluorenylmethoxycarbonyl group with other protecting groups or introducing additional functional moieties could lead to new analogs with enhanced pharmacological properties.

The synthesis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) and automated chemical reactors have significantly streamlined the process, enabling researchers to explore more complex structures with greater ease.

In the context of drug discovery, the potential applications of this compound are vast. Its structural features suggest that it could interact with a variety of biological targets, including proteases, kinases, and ion channels. For example, studies have shown that piperidine derivatives can modulate the activity of certain enzymes involved in inflammation and pain signaling. By incorporating additional functional groups or optimizing its structure, researchers may develop novel therapeutics that address unmet medical needs.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid. These tools allow scientists to predict how this compound might interact with biological targets at the molecular level, providing insights into its potential pharmacological effects. By integrating experimental data with computational simulations, researchers can accelerate the drug discovery process and identify promising candidates for further development.

Recent studies have also explored the pharmacokinetic properties of this compound. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical efficacy and safety. Preliminary data suggest that modifications to the structure can influence these properties significantly. For instance, altering the length or composition of the side chain may improve solubility or bioavailability, making it more suitable for therapeutic use.

The future direction of research on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid is likely to focus on optimizing its pharmacological profile and exploring new applications. As our understanding of biological pathways continues to grow, so does the potential for developing targeted therapies based on molecules like this one. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating these findings into tangible medical benefits.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-4-carboxylic acid (CAS No. 2171226-75-6) represents a promising area of research with significant potential in pharmaceutical development. Its complex structure and versatile functional groups make it an attractive scaffold for designing novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in addressing various medical challenges.